Cas no 3694-46-0 (4-Methylbenzyl isothiocyanate)

• Product Name: 4-Methylbenzyl isothiocyanate
• CAS No: 3694-46-0
• Molecular Formula: C₉H₉NS
• Molecular Weight: 163.23946
• MDL: MFCD00041118
• CID: 84838
• PubChem ID: 19409

4-Methylbenzyl isothiocyanate Properties

Names and Identifiers

• 4-Methylbenzyl isothiocyanate
• 1-(Isothiocyanatomethyl)-4-methylbenzene
• A823471
• 3694-46-0
• AKOS000212250
• p-Methylbenzyl isothiocyanate
• 4-12-00-02578 (Beilstein Handbook Reference)
• BRN 2082478
• J-503565
• SCHEMBL1706732
• MFCD00041118
• OAXIUBJXQISJEV-UHFFFAOYSA-N
• Benzene, 1-(isothiocyanatomethyl)-4-methyl-
• NSC-221231
• NSC 221231
• FT-0605832
• FS-4177
• ISOTHIOCYANIC ACID, p-METHYLBENZYL ESTER
• Benzene, 1-(isothiocyanatomethyl)-4-methyl- (9CI)
• DTXSID40190434
• 1-(Isothiocyanatomethyl)-4-methylbenzene #
• WLN: SCN1R D1
• NSC221231
• NST594XT9P
• 1-Isothiocyanatomethyl-4-methylbenzene
• BBL027967
• STL373378

• MDL： MFCD00041118
• InChIKey： OAXIUBJXQISJEV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NS/c1-8-2-4-9(5-3-8)6-10-7-11/h2-5H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)CN=C=S
• BRN： 2082478

Computed Properties

• Exact Mass: 163.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.046
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• LogP: 2.59780
• PSA: 44.45000
• Refractive Index: 1.5890
• Boiling Point: 97 °C
• Flash Point: 97°C/1mm
• Sensitiveness: Moisture Sensitive
• Density: 1.08

4-Methylbenzyl isothiocyanate Security Information

• RTECS：NX8860000
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：2810
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：8

4-Methylbenzyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%